2-Isopropyl-5-methylphenyl chloroformate

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylphenyl) carbonochloridate
• InChI: InChI=1S/C11H13ClO2/c1-7(2)9-5-4-8(3)6-10(9)14-11(12)13/h4-7H,1-3H3
• InChI Key: LLHQHOYJCSIGRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OC(=O)Cl

Description

2-Isopropyl-5-methylphenyl chloroformate is an aryl chloroformate derivative characterized by a phenyl ring substituted with isopropyl (-CH(CH₃)₂) and methyl (-CH₃) groups at the 2- and 5-positions, respectively. This structural configuration imparts unique physicochemical properties, such as enhanced steric hindrance and altered electronic effects, which influence its reactivity, stability, and applications. Chloroformates, in general, serve as acylating agents in organic synthesis, pharmaceuticals, and agrochemicals due to their ability to introduce carbonyl functionalities .

Comparison with Similar Compounds

Comparison with Similar Chloroformate Compounds

Structural and Substituent Effects

Chloroformates vary widely in reactivity and stability based on their substituents:

• Alkyl Chloroformates (e.g., ethyl, methyl, isopropyl): Lower steric hindrance and faster hydrolysis rates compared to aromatic derivatives. Ethyl chloroformate (C₃H₅ClO₂) hydrolyzes rapidly in water to form HCl, ethanol, and CO₂ .
• Aryl Chloroformates (e.g., benzyl, phenyl): Slower hydrolysis due to aromatic stabilization and reduced electrophilicity. Benzyl chloroformate (C₈H₇ClO₂) is highly reactive but prone to polymerization under certain conditions .
• Bulky Substituents : Menthyl chloroformate (MenCF), with a large bicyclic substituent, exhibits reduced derivatization efficiency in gas chromatography compared to smaller analogs like ethyl or methyl chloroformate . Similarly, 2-isopropyl-5-methylphenyl chloroformate’s bulky substituents likely slow hydrolysis and enhance stability in organic solvents.

Physical and Chemical Properties

Key properties of selected chloroformates are summarized below:

Compound	Boiling Point (°C)	Density (g/cm³)	Solubility	Hydrolysis Rate
Ethyl Chloroformate	95	1.14	Soluble in acetone, THF	Fast
Methyl Chloroformate	~71	1.22	Miscible in organic solvents	Very fast
Benzyl Chloroformate	~103	1.24	Soluble in ether, benzene	Moderate
Isopropyl Chloroformate	~90–100	1.09	Soluble in hydrocarbons	Moderate
2-Isopropyl-5-methylphenyl	Inferred: 150–180	Inferred: ~1.2	Soluble in aromatic solvents	Slow

Notes:

• Aromatic substituents (e.g., benzyl, phenyl) increase boiling points and reduce hydrolysis rates compared to alkyl derivatives .
• Bulky groups (e.g., isopropyl, menthyl) reduce solubility in polar solvents but improve thermal stability .

Derivatization Efficiency

Chloroformates are widely used to derivatize amines, alcohols, and amino acids for analytical purposes. Ethyl and methyl chloroformates are preferred for rapid derivatization, while bulkier analogs like MenCF or 2-isopropyl-5-methylphenyl chloroformate may require longer reaction times but yield more stable derivatives .